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Compound of Interest

Compound Name: 4-Bromoaniline

Cat. No.: B143363

Application Notes and Protocols for Researchers in Drug Discovery and Development

Introduction: 4-Bromoaniline, a readily available aromatic amine, serves as a crucial building
block in the synthesis of a diverse array of pharmaceutical agents. Its unique chemical
properties, including the presence of a reactive amine group and a bromine atom that can
participate in various cross-coupling reactions, make it an invaluable starting material for the
construction of complex molecular architectures. These notes provide detailed applications and
experimental protocols for the use of 4-bromoaniline in the synthesis of targeted therapies,
including kinase inhibitors and other important pharmaceutical intermediates.

Application 1: Synthesis of the PIBK/ImTOR Inhibitor
Omipalisib (GSK2126458)

Omipalisib is a potent inhibitor of phosphoinositide 3-kinase (PI3K) and the mammalian target
of rapamycin (MTOR), key components of a signaling pathway frequently dysregulated in
cancer. 4-Bromoaniline is a key starting material in the synthesis of the crucial intermediate, 6-
bromo-4-iodoquinoline.

Experimental Workflow: Synthesis of Omipalisib
Intermediate
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Step 1: Condensation

E)iethyl 2-(ethoxymethylene)malonata

Intermediate A

Step 2: Cyclization

Intermediate A

igh-boiling solvent (e.g., Ph20), Heat

G-Bromoquinolin-4-cD

Step 3: Chlorination

G—Bromoquinolin-4-cD

POCI3, DMF (cat.), Heat

6-Bromo-4-chloroquinolina

Step 4: Iodination

6-Bromo-4-chloroquinoline

Nal, Acetonitrile, Reflux

6-Bromo-4-iodoquinoline
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[https://www.benchchem.com/product/b143363#4-bromoaniline-as-a-precursor-in-
pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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